Cas no 1361492-86-5 (1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene)

• Product Name: 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene
• CAS No: 1361492-86-5
• MF: C₁₆H₈Cl₃F
• MW: 325.592124938965
• CID: 4966339
• Update Time: 2025-07-26

1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene

• Inchi： 1S/C16H8Cl3F/c17-10-7-13(15(19)14(18)8-10)12-6-5-9-3-1-2-4-11(9)16(12)20/h1-8H
• InChI Key： CIOGZGRYXSQALD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC2C=CC=CC=2C=1F)Cl)Cl

Computed Properties

• Exact Mass: 323.967561 g/mol
• Monoisotopic Mass: 323.967561 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0
• Molecular Weight: 325.6

Additional information on 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene

Introduction to 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene (CAS No. 1361492-86-5)

1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 1361492-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the class of naphthalene derivatives, featuring a fluorine atom and a trichlorophenyl group as key structural components. The unique combination of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene consists of a naphthalene core substituted at the 1-position with a fluorine atom and at the 2-position with a phenyl ring that is further chlorinated at the 2,3, and 5 positions. This arrangement creates a molecule with enhanced electronic and steric properties, which can be exploited in the design of novel compounds. The presence of fluorine and chlorine atoms introduces electron-withdrawing effects, influencing the reactivity and binding affinity of the compound.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their role as bioisosteres in drug design. The fluorine atom can modulate metabolic stability, lipophilicity, and binding interactions with biological targets. For instance, fluorine substitution at the 1-position of naphthalene derivatives has been shown to improve pharmacokinetic profiles in certain therapeutic areas. Similarly, the trichlorophenyl group can enhance binding affinity by increasing hydrophobic interactions and electronic modulation.

1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene has been explored in several research contexts, particularly in the development of small-molecule inhibitors and probes for biological systems. Its structural features make it a versatile building block for constructing more complex molecules with tailored properties. Researchers have utilized this compound in synthesizing kinase inhibitors, which are crucial for treating various diseases, including cancer. The ability to fine-tune the electronic and steric environment around the active site of kinases is essential for achieving high selectivity and efficacy.

One notable application of 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene is in the field of materials science. Fluorinated aromatic compounds are known for their thermal stability and electron transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The chlorinated phenyl ring contributes to strong intermolecular interactions, which can improve the performance of these materials under various conditions.

The synthesis of 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene typically involves multi-step organic reactions starting from commercially available precursors. Common methods include halogenation reactions followed by cross-coupling or Friedel-Crafts acylation to introduce the desired substituents. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the complex framework of this compound efficiently.

Recent advances in computational chemistry have also played a significant role in understanding the behavior of 1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene. Molecular modeling studies have provided insights into its interaction with biological targets and its potential as a lead compound for drug development. These studies often involve density functional theory (DFT) calculations to predict electronic properties and molecular dynamics simulations to explore conformational changes.

In conclusion,1-Fluoro-2-(2,3,5-trichlorophenyl)naphthalene (CAS No. 1361492-86-5) is a multifaceted compound with applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for designing innovative molecules with enhanced functionality. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation across multiple scientific disciplines.